Cas no 1150102-43-4 (1,3-dihydro-1-methyl-7-(trifluoromethyl)-2H-Benzimidazol-2-one)

1,3-dihydro-1-methyl-7-(trifluoromethyl)-2H-Benzimidazol-2-one structure
1150102-43-4 structure
Product Name:1,3-dihydro-1-methyl-7-(trifluoromethyl)-2H-Benzimidazol-2-one
CAS No:1150102-43-4
MF:C9H7F3N2O
MW:216.159892320633
CID:1099836
PubChem ID:59635407
Update Time:2025-04-20

1,3-dihydro-1-methyl-7-(trifluoromethyl)-2H-Benzimidazol-2-one Chemical and Physical Properties

Names and Identifiers

    • 1,3-dihydro-1-methyl-7-(trifluoromethyl)-2H-Benzimidazol-2-one
    • A1-28209
    • 1-Methyl-7-(trifluoromethyl)-1H-benzo[d]imidazol-2(3H)-one
    • SCHEMBL13015484
    • ICNSYWUAUIUVSA-UHFFFAOYSA-N
    • 1150102-43-4
    • Inchi: 1S/C9H7F3N2O/c1-14-7-5(9(10,11)12)3-2-4-6(7)13-8(14)15/h2-4H,1H3,(H,13,15)
    • InChI Key: ICNSYWUAUIUVSA-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC2=C1N(C)C(N2)=O)(F)F

Computed Properties

  • Exact Mass: 216.05104734g/mol
  • Monoisotopic Mass: 216.05104734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 32.3Ų
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